Cas no 844852-54-6 ({[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile)

• Product Name: {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile
• CAS No: 844852-54-6
• MF: C₁₉H₁₂F₃NO₄
• MW: 375.298095703125
• CID: 5420254
• PubChem ID: 2008433
• Update Time: 2025-10-24

{[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile Chemical and Physical Properties

Names and Identifiers

• {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile
• 2-{3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yloxy}acetonitrile

• Inchi： 1S/C19H12F3NO4/c1-25-12-4-2-11(3-5-12)16-17(24)14-7-6-13(26-9-8-23)10-15(14)27-18(16)19(20,21)22/h2-7,10H,9H2,1H3
• InChI Key： TVOCEAHGIMBQMI-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C2C(=C1)OC(C(F)(F)F)=C(C1=CC=C(OC)C=C1)C2=O

Computed Properties

• Exact Mass: 375.07184235g/mol
• Monoisotopic Mass: 375.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile

Comprehensive Overview of {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile (CAS No. 844852-54-6)

The compound {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile (CAS No. 844852-54-6) is a specialized chromene derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a trifluoromethyl group and a methoxyphenyl moiety, makes it a subject of interest for researchers exploring bioactive molecules and fluorescent materials. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What are the uses of chromene derivatives?" and "How does trifluoromethyl enhance molecular stability?"

Chemically, {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile belongs to the 4H-chromene family, a class known for its photophysical properties and biological activity. The presence of the acetonitrile group further enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its role in developing anti-inflammatory agents and OLED materials, aligning with trends in "green chemistry" and "sustainable drug design." Researchers often search for "chromene-based drug candidates" or "trifluoromethyl in medicinal chemistry," underscoring its relevance.

Synthesis of this compound typically involves multistep organic reactions, including O-alkylation and cyclization processes. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and purity, addressing the industry's demand for "efficient synthetic routes." Its CAS No. 844852-54-6 serves as a critical identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound's solubility in polar solvents like DMF and DMSO also makes it suitable for formulation studies.

In the context of drug discovery, {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile has shown promise in modulating enzyme activity, particularly in kinase inhibition. This aligns with the growing interest in "targeted therapies" and "precision medicine." Additionally, its fluorescence emission properties are being investigated for bioimaging applications, a hot topic in "nanotechnology" forums. Users frequently inquire about "chromenes in cancer research" or "non-toxic fluorescent probes," reflecting its multidisciplinary appeal.

From an industrial perspective, the compound's thermal stability and compatibility with polymers make it a candidate for advanced coatings and electronic materials. Searches for "high-performance additives" or "chromene-based polymers" often lead to discussions about its potential. Regulatory agencies classify it as non-hazardous under standard conditions, though proper handling protocols are recommended due to its acetonitrile component.

In summary, {[3-(4-methoxyphenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl]oxy}acetonitrile (CAS No. 844852-54-6) exemplifies the convergence of pharmaceutical innovation and material science. Its structural features address key challenges in drug delivery and optoelectronics, while its synthesis methods cater to the demand for scalable chemistry. As research progresses, this compound is poised to answer pressing questions like "How can chromenes improve drug bioavailability?" and "What are the next-gen applications of fluorinated compounds?"